Cas no 957230-70-5 (3,6-Dibromopyrazin-2-amine)

3,6-Dibromopyrazin-2-amine structure
3,6-Dibromopyrazin-2-amine structure
Product Name:3,6-Dibromopyrazin-2-amine
CAS No:957230-70-5
MF:C4H3Br2N3
MW:252.894718408585
MDL:MFCD11040377
CID:827369
PubChem ID:51051665
Update Time:2024-10-25

3,6-Dibromopyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dibromopyrazin-2-amine
    • 2-Amino-3,6-dibromopyrazine
    • 3,6-dibromo-2-Pyrazinamine
    • 2,5-DIBROMO-3-AMINOPYRAZINE
    • 3,6-bis(bromanyl)pyrazin-2-amine
    • 3,6-dibromo-pyrazin-2-ylamine
    • 3,6-DIBROMOPYRAZINE-2-AMINE
    • 3,6-Dibromopyrazin-2-ylamine
    • 3,6-Dibromo-2-pyrazinamine (ACI)
    • ZEDFFSRZLCREEN-UHFFFAOYSA-N
    • PB11968
    • 3,6-dibromopyrazin-2-yl amine
    • Q-103296
    • 3 pound not6-Dibromopyrazin-2-amine
    • 957230-70-5
    • DB-002211
    • MFCD11040377
    • BCP23343
    • AKOS015949471
    • CS-W019498
    • AC-28840
    • 3-Amino-2,5-dibromopyrazine
    • DTXSID40679633
    • SCHEMBL274632
    • SY007717
    • DS-11493
    • MDL: MFCD11040377
    • Inchi: 1S/C4H3Br2N3/c5-2-1-8-3(6)4(7)9-2/h1H,(H2,7,9)
    • InChI Key: ZEDFFSRZLCREEN-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(Br)=C(N)N=1

Computed Properties

  • Exact Mass: 250.86900
  • Monoisotopic Mass: 250.869
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: No data available
  • Density: 2.287
  • Melting Point: No data available
  • Boiling Point: 314 ºC
  • Flash Point: 144 ºC
  • Refractive Index: 1.686
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 51.80000
  • LogP: 2.16500

3,6-Dibromopyrazin-2-amine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-Dibromopyrazin-2-amine Pricemore >>

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3,6-Dibromopyrazin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Bromine Solvents: Water ;  0.5 - 1 h, -5 °C
1.2 15 min, -5 °C; 20 min, -5 °C → 15 °C; 30 min, 15 °C
Reference
Preparation of salts of fused pyrazine derivative for treatment of degenerative and inflammatory diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: tert-Butanol ,  Triethylamine ,  Diphenylphosphoryl azide Solvents: tert-Butanol ;  18 h, reflux
1.2 Reagents: Water
1.3 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  30 min, rt
1.4 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Imidazolopyrazine compounds as MAPKAPK5 inhibitors useful for the treatment of degenerative and inflammatory diseases and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: tert-Butanol ;  18 h, reflux
1.2 Reagents: Water
1.3 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1 h, rt
Reference
Pyrrolo[2,3-b]pyrazine derivatives as inhibitors of janus kinase and their preparation and use in the treatment of autoimmune and inflammatory diseases
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: tert-Butanol ,  Triethylamine ,  Diphenylphosphoryl azide Solvents: tert-Butanol ;  reflux
1.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane
Reference
Discovery of a series of imidazopyrazine small molecule inhibitors of the kinase MAPKAPK5, that show activity using in vitro and in vivo models of rheumatoid arthritis
Andrews, Martin J. I.; Andrew Clase, J.; Bar, Gregory; Tricarico, Giovanni; Edwards, Paul J.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(6), 2266-2270

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: tert-Butanol ;  18 h, reflux
1.2 Reagents: Water
1.3 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  30 min, rt
Reference
Preparation of fused pyrazine compounds as MAPKAPK5 inhibitors useful for the treatment of degenerative and inflammatory diseases
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  30 min, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Imidazopyrazines and triazolopyrazines as MAPKAP kinase-5 inhibitors, their preparation, pharmaceutical compositions, and use for the treatment of joint degenerative and inflammatory diseases
, World Intellectual Property Organization, , ,

3,6-Dibromopyrazin-2-amine Raw materials

3,6-Dibromopyrazin-2-amine Preparation Products

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